Cas no 828252-05-7 (3-PYRIDINEACETIC ACID, 1,6-DIHYDRO-1-METHYL-6-OXO-, METHYL ESTER)

• Product name: 3-PYRIDINEACETIC ACID, 1,6-DIHYDRO-1-METHYL-6-OXO-, METHYL ESTER
• CAS No: 828252-05-7
• MF: C₉H₁₁NO₃
• MW: 181.189
• CID: 3298149
• PubChem ID: 58589717

3-PYRIDINEACETIC ACID, 1,6-DIHYDRO-1-METHYL-6-OXO-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 3-PYRIDINEACETIC ACID, 1,6-DIHYDRO-1-METHYL-6-OXO-, METHYL ESTER
• SCHEMBL5987655
• Methyl 1,6-dihydro-1-methyl-6-oxo-3-pyridineacetate
• DB-158021
• (1-Methyl-6-oxo-1,6-dihydro-pyridin-3-yl)-acetic acid methyl ester
• Methyl 2-(1-methyl-6-oxo-1,6-dihydropyridin-3-yl)acetate
• QJFIABHALBYQGA-UHFFFAOYSA-N
• 828252-05-7

• Inchi： InChI=1S/C9H11NO3/c1-10-6-7(3-4-8(10)11)5-9(12)13-2/h3-4,6H,5H2,1-2H3
• InChI Key： QJFIABHALBYQGA-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 181.07389321Da
• Monoisotopic Mass: 181.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 46.6Ų

Additional information on 3-PYRIDINEACETIC ACID, 1,6-DIHYDRO-1-METHYL-6-OXO-, METHYL ESTER

3-Pyridineacetic Acid, 1,6-Dihydro-1-Methyl-6-Oxo-, Methyl Ester: A Comprehensive Overview

The compound with CAS No. 828252-05-7, commonly referred to as 3-Pyridineacetic Acid, 1,6-Dihydro-1-Methyl-6-Oxo-, Methyl Ester, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structure and potential applications in various industries. In this article, we delve into its properties, synthesis methods, and recent advancements in its utilization.

3-Pyridineacetic Acid, 1,6-Dihydro-1-Methyl-6-Oxo-, Methyl Ester is a derivative of pyridine, a six-membered aromatic heterocyclic compound. The molecule features a methyl ester group attached to the pyridine ring at the 3-position. Its structure includes a dihydro group at positions 1 and 6, with a methyl substituent at position 1 and an oxo group at position 6. This configuration imparts unique chemical properties to the compound, making it suitable for various applications.

Recent studies have highlighted the importance of pyridine derivatives in pharmaceutical research. The methyl ester group in 3-Pyridineacetic Acid, 1,6-Dihydro-1-Methyl-6-Oxo-, Methyl Ester enhances its solubility and bioavailability, making it a promising candidate for drug development. Researchers have explored its potential as an inhibitor of certain enzymes involved in metabolic pathways, which could lead to innovative therapeutic interventions.

The synthesis of 3-Pyridineacetic Acid, 1,6-Dihydro-1-Methyl-6-Oxo-, Methyl Ester involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the formation of the pyridine ring through cyclization reactions and subsequent functionalization to introduce the methyl ester and dihydro groups. Advanced spectroscopic techniques such as NMR and IR are employed to confirm the structure and purity of the final product.

In terms of applications, pyridine derivatives like this compound are widely used in agrochemicals due to their pesticidal properties. The methyl ester group enhances stability and efficacy in agricultural settings. Additionally, this compound has shown potential in materials science as a precursor for advanced polymers and coatings.

Recent advancements in green chemistry have led to more sustainable methods for synthesizing 3-Pyridineacetic Acid, 1,6-Dihydro-1-Methyl-6-Oxo-, Methyl Ester. By utilizing biocatalysts and renewable feedstocks, researchers have developed eco-friendly routes that minimize waste and energy consumption. These methods align with global efforts to promote sustainable chemical practices.

The study of pyridine derivatives continues to evolve with the integration of computational chemistry tools. Advanced software models allow scientists to predict the behavior of molecules like 3-Pyridineacetic Acid, 1,6-Dihydro-1-Methyl-6-Oxo-, Methyl Ester under various conditions. This predictive capability accelerates drug discovery and material design processes.

In conclusion, 3-Pyridineacetic Acid, 1,6-Dihydro-1-Methyl-6-Oxo-, Methyl Ester (CAS No. 828252-05-7) is a versatile compound with significant potential across multiple industries. Its unique structure and functional groups make it an attractive target for research and development. With ongoing advancements in synthesis methods and application areas, this compound is poised to play a crucial role in future innovations.